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Compound of Interest

Compound Name: KP 544

Cat. No.: B1673762 Get Quote

Application Notes and Protocols for KP-544
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper storage, handling, and

experimental use of KP-544 (CAS: 393856-87-6), a neurotrophin potentiator. The information is

intended to ensure the integrity of the compound and the safety of laboratory personnel.

Compound Information
Property Value Source

Compound Name KP-544 LGC Standards

CAS Number 393856-87-6 LGC Standards

Molecular Formula C₁₈H₁₉ClN₄O LGC Standards

Molecular Weight 342.82 g/mol LGC Standards

IUPAC Name

4-[(2-amino-5-[2-(4-

chlorophenyl)ethynyl]pyrimidin-

4-yl)amino]cyclohexan-1-ol

LGC Standards

Synonyms CXB-909 Patsnap Synapse[1]

Mechanism of Action

Neurotrophin potentiator,

enhances Nerve Growth

Factor (NGF) signaling.

Patsnap Synapse[1]
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Storage and Stability
Proper storage of KP-544 is crucial to maintain its chemical integrity and biological activity.

Parameter Recommendation

Storage Temperature -20°C

Storage Conditions
Store in a tightly sealed, light-resistant container

in a dry and well-ventilated area.

Shipping Shipped on blue ice.

Stability: Information regarding the long-term stability of KP-544 is not readily available. It is

recommended to prepare fresh solutions for experiments and avoid repeated freeze-thaw

cycles. For short-term storage of stock solutions, aliquoting and storing at -80°C is advisable.

Safety and Handling
As a specific Safety Data Sheet (SDS) for KP-544 is not publicly available, researchers should

handle the compound with care, following standard laboratory safety procedures for handling

potentially hazardous chemicals. The following are general safety recommendations:

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses with side shields, and chemical-resistant gloves.

Engineering Controls: Use a chemical fume hood when handling the solid compound or

preparing stock solutions to minimize inhalation exposure.

Handling Solid Compound: Avoid generating dust. Use a spatula to handle the powder.

Spills: In case of a spill, absorb with an inert material and dispose of it as chemical waste.

Clean the spill area thoroughly.

Disposal: Dispose of unused KP-544 and any contaminated materials in accordance with

local, state, and federal regulations for chemical waste.
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KP-544 is a pyrimidine derivative. Generally, such compounds exhibit good solubility in polar

aprotic organic solvents.

Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble

Recommended for preparing

high-concentration stock

solutions.

Dimethylformamide (DMF) Soluble
An alternative to DMSO for

stock solution preparation.[2]

Ethanol Moderately Soluble

May be used for preparing

working solutions, but solubility

might be limited.[3][4]

Water Sparingly Soluble

Not recommended for

preparing primary stock

solutions.[4]

Note: The solubility of pyrimidine derivatives can be influenced by temperature, with solubility

generally increasing at higher temperatures.[2][3]

Experimental Protocols
The following are generalized protocols based on the use of KP-544 in published research.

Researchers should optimize these protocols for their specific experimental systems.

Preparation of Stock Solutions
This protocol describes the preparation of a 10 mM stock solution of KP-544 in DMSO.

Materials:

KP-544 solid

Anhydrous DMSO

Sterile, light-resistant microcentrifuge tubes
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Calibrated balance

Vortex mixer

Procedure:

Allow the KP-544 vial to equilibrate to room temperature before opening.

In a chemical fume hood, weigh the desired amount of KP-544. For 1 ml of a 10 mM stock

solution, weigh 3.43 mg of KP-544.

Add the appropriate volume of anhydrous DMSO to the KP-544 solid.

Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may aid dissolution.

Aliquot the stock solution into smaller volumes in sterile, light-resistant microcentrifuge tubes

to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

In Vitro Cell-Based Assay Protocol
This protocol provides a general guideline for treating cultured cells with KP-544. The example

uses PC12 cells, as described in the literature, with an effective concentration range of 300-

1000 nM.[1]

Materials:

Cultured cells (e.g., PC12 cells)

Complete cell culture medium

KP-544 stock solution (e.g., 10 mM in DMSO)

Phosphate-buffered saline (PBS)

Multi-well cell culture plates
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Incubator (37°C, 5% CO₂)

Procedure:

Seed the cells in a multi-well plate at the desired density and allow them to adhere and grow

overnight.

On the day of treatment, prepare the working solutions of KP-544 by diluting the stock

solution in a complete cell culture medium.

Important: The final concentration of DMSO in the culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced toxicity. Prepare a vehicle control with the same

final concentration of DMSO.

Remove the old medium from the cells and wash once with sterile PBS.

Add the medium containing the desired concentration of KP-544 (or vehicle control) to the

respective wells.

Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

Proceed with the downstream analysis (e.g., cell viability assay, neurite outgrowth

assessment, protein expression analysis).

In Vivo Administration Protocol for Rodents
This protocol is a general guideline for the oral administration of KP-544 to rats or mice, based

on dosages used in published studies (1 mg/kg and 10 mg/kg).[5] All animal procedures must

be approved by the institution's Animal Care and Use Committee.

Materials:

KP-544 solid

Vehicle (e.g., 0.5% methylcellulose in sterile water)

Sterile tubes
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Homogenizer or sonicator

Oral gavage needles

Calibrated balance

Animal scale

Procedure:

Calculate the required amount of KP-544 and vehicle based on the desired dose and the

weight of the animals.

Prepare the KP-544 suspension in the vehicle. As KP-544 has low aqueous solubility, it will

likely form a suspension.

Use a homogenizer or sonicator to ensure a uniform suspension.

Administer the KP-544 suspension to the animals via oral gavage at the calculated volume.

Administer the vehicle alone to the control group.

Monitor the animals for any adverse effects.

Proceed with the planned behavioral or physiological assessments.
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KP-544 Mechanism of Action
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Caption: Simplified signaling pathway of KP-544 as a neurotrophin potentiator.
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KP-544 In Vitro Experimental Workflow
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Caption: General workflow for in vitro experiments using KP-544.
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KP-544 Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of KP-544.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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